Ethyl (1R,4S,5S)-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylate

• IUPAC Name: ethyl (1R,4S,5S)-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylate
• InChI: InChI=1S/C9H15NO2/c1-3-12-8(11)9-4-7(5-10-9)6(9)2/h6-7,10H,3-5H2,1-2H3/t6-,7+,9+/m0/s1
• InChI Key: VRHFNGHIQVCSAF-LKEWCRSYSA-N
• Canonical SMILES: CCOC(=O)C12CC(C1C)CN2
• Isomeric SMILES: CCOC(=O)[C@@]12C[C@@H]([C@@H]1C)CN2
• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol

Description

Bicyclo[2.1.1]hexanes are valuable saturated bicyclic structures incorporated in newly developed bio-active compounds. They are playing an increasingly important role, while being still underexplored from a synthetic accessibility point of view.

Synthesis Analysis

An efficient and modular approach toward new 1,2-disubstituted bicyclo[2.1.1]hexane modules has been disclosed. The strategy is based on the use of photochemistry to access new building blocks via [2+2] cycloaddition. The system can readily be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space.

Molecular Structure Analysis

The molecular structure of bicyclo[2.1.1]hexanes is unique and complex. It is a saturated bicyclic structure that is incorporated in newly developed bio-active compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of bicyclo[2.1.1]hexanes involve the use of photochemistry to access new building blocks via [2+2] cycloaddition.